N-(4,6-dimethylpyrimidin-2-yl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetamide

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4O4S/c1-9-7-10(2)17-15(16-9)18-13(20)8-19-14(21)11-5-3-4-6-12(11)24(19,22)23/h3-7H,8H2,1-2H3,(H,16,17,18,20)
• InChI Key: VZGMOWKRXCPBEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 438488-94-9

Description

N-(4,6-dimethylpyrimidin-2-yl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
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Scientific Research Applications

Radiopharmaceutical Applications

The synthesis and development of radioligands for imaging translocator proteins with positron emission tomography (PET) have seen significant contributions from pyrimidine derivatives. For example, the novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed for labeling with fluorine-18, facilitates in vivo imaging of neuroinflammatory processes, demonstrating the potential of pyrimidine derivatives in neurology and oncology research (Dollé et al., 2008).

Antimicrobial Research

Pyrimidinone and oxazinone derivatives fused with thiophene rings synthesized from pyridines have shown good antibacterial and antifungal activities, indicating the role of pyrimidine-based compounds in developing new antimicrobial agents. These findings highlight the chemical versatility of pyrimidine compounds in addressing resistance to conventional antibiotics and the need for novel antimicrobial strategies (Hossan et al., 2012).

Anti-inflammatory and Analgesic Agents

The creation of novel 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid derivatives showcases the application of pyrimidine derivatives in synthesizing anti-inflammatory agents. These compounds have demonstrated promising activity in both in vitro and in vivo models, underscoring the therapeutic potential of pyrimidine derivatives in inflammation and pain management (Nikalje et al., 2015).

Neuroinflammation Imaging

Novel pyrazolo[1,5-a]pyrimidines related to specific radioligands have been synthesized and evaluated for binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This research provides a foundation for developing PET radiotracers for in vivo imaging of neuroinflammation, contributing to the diagnosis and study of neurological diseases (Damont et al., 2015).